4-methyl-3-nitro-N-({[2-(1-piperidinyl)phenyl]amino}carbonothioyl)benzamide

• IUPAC Name: 4-methyl-3-nitro-N-[(2-piperidin-1-ylphenyl)carbamothioyl]benzamide
• InChI: InChI=1S/C20H22N4O3S/c1-14-9-10-15(13-18(14)24(26)27)19(25)22-20(28)21-16-7-3-4-8-17(16)23-11-5-2-6-12-23/h3-4,7-10,13H,2,5-6,11-12H2,1H3,(H2,21,22,25,28)
• InChI Key: LFCULQNZOJIOPS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC(=S)NC2=CC=CC=C2N3CCCCC3)[N+](=O)[O-]
• Molecular Formula: C20H22N4O3S
• Molecular Weight: 398.5 g/mol

Description

4-methyl-3-nitro-N-({[2-(1-piperidinyl)phenyl]amino}carbonothioyl)benzamide is a chemical compound that has been widely studied for its potential use in scientific research. This compound is a member of the benzamide family and is known for its unique biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 4-methyl-3-nitro-N-({[2-(1-piperidinyl)phenyl]amino}carbonothioyl)benzamide is not fully understood. However, it is believed to work by binding to the active site of enzymes and inhibiting their activity. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and physiological effects:
The biochemical and physiological effects of 4-methyl-3-nitro-N-({[2-(1-piperidinyl)phenyl]amino}carbonothioyl)benzamide are varied. This compound has been shown to inhibit the activity of various enzymes, including proteases and kinases. It has also been shown to induce apoptosis in cancer cells. Additionally, this compound has been shown to have anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

The advantages of using 4-methyl-3-nitro-N-({[2-(1-piperidinyl)phenyl]amino}carbonothioyl)benzamide in lab experiments include its potent inhibitory activity against enzymes and its ability to induce apoptosis in cancer cells. However, there are also limitations to using this compound in lab experiments, including its potential toxicity and the need for careful handling.

Future Directions

There are many potential future directions for the study of 4-methyl-3-nitro-N-({[2-(1-piperidinyl)phenyl]amino}carbonothioyl)benzamide. One potential direction is the development of more potent and selective inhibitors of specific enzymes. Another potential direction is the study of the compound's effects on other physiological processes, such as inflammation and immune function. Additionally, further studies may be conducted to determine the potential use of this compound in the treatment of various diseases, including cancer.

Scientific Research Applications

The use of 4-methyl-3-nitro-N-({[2-(1-piperidinyl)phenyl]amino}carbonothioyl)benzamide in scientific research has been extensive. This compound has been studied for its potential use as an inhibitor of various enzymes, including proteases and kinases. It has also been studied for its potential use in cancer research, as it has been shown to inhibit the growth of certain cancer cell lines.